ethyl 3-(4-fluorophenyl)-2,4-dioxo-1-(2-oxo-2-phenylethyl)-1,2,3,4,5,6-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(8H)-carboxylate

• CAS No.: 866344-36-7
• Molecular Formula: C26H22FN3O5S
• Molecular Weight: 507.54
• IUPAC Name: ethyl 4-(4-fluorophenyl)-3,5-dioxo-6-phenacyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-diene-11-carboxylate
• InChI: InChI=1S/C26H22FN3O5S/c1-2-35-26(34)28-13-12-19-21(15-28)36-24-22(19)23(32)30(18-10-8-17(27)9-11-18)25(33)29(24)14-20(31)16-6-4-3-5-7-16/h3-11H,2,12-15H2,1H3
• InChI Key: CQQXFGVXGAGFBM-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC2=C(C1)SC3=C2C(=O)N(C(=O)N3CC(=O)C4=CC=CC=C4)C5=CC=C(C=C5)F
• solubility: not available

Description

The compound “ethyl 3-(4-fluorophenyl)-2,4-dioxo-1-(2-oxo-2-phenylethyl)-1,2,3,4,5,6-hexahydropyrido[4’,3’:4,5]thieno[2,3-d]pyrimidine-7(8H)-carboxylate” is a complex organic molecule. It is related to a class of compounds used in the synthesis of pharmaceuticals.

Chemical Reactions Analysis

The compound could potentially be involved in various chemical reactions, depending on the context. For example, it might act as a reactant, a product, or an intermediate in different synthetic pathways.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and reactivity. Unfortunately, specific physical and chemical properties for this compound are not available in the search results.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in a system, often in a biological context. The mechanism of action for this compound is not specified in the search results.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is handled and used. Specific safety and hazard information for this compound is not available in the search results.

Future Directions

The future directions for research and application of this compound could be vast, depending on its properties and potential uses. Unfortunately, specific future directions are not available in the search results.